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Compound of Interest

Compound Name: Topanol CA

Cat. No.: B7801500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Topanol CA, a hindered phenolic
antioxidant. The information is curated for professionals in research and development who
require detailed chemical, physical, and safety data.

Chemical Identity

Topanol CA, with the CAS number 1843-03-4, is chemically identified as 1,1,3-Tris(2-methyl-4-
hydroxy-5-tert-butylphenyl)butane.[1][2] It is also known by several synonyms, including
Antioxidant CA and 4,4',4"-(1-Methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-
methylphenol].[3] This compound is a key stabilizer used in various polymers and light-colored
rubber products to prevent oxidative degradation.[1][3][4][5]

Physicochemical Properties

Topanol CA is a white to off-white crystalline powder.[1][4][6] Its efficacy as an antioxidant is
attributed to its molecular structure, which features three sterically hindered phenolic groups
that can scavenge free radicals.[1]

Table 1: Physical and Chemical Properties of Topanol CA
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Property Value Source(s)

Molecular Formula C37H5203 [L1051[7]

Molecular Weight 544.81 g/mol (1103171

Appearance White to off-white crystalline (14106]
powder

Melting Point 183-190 °C [3114]

Boiling Point 609.4 £ 50.0 °C at 760 mmHg [3]

Density 1.038 + 0.06 g/cm?3 [3]

Flash Point 107.0 °C (closed cup)

Solubility Soluble in DMSO and water [3]

Safety and Handling

Topanol CA presents several hazards that necessitate careful handling and the use of

personal protective equipment.

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement Source(s)

Hazard

H315

Causes skin irritation. [8]

H317

May cause an allergic

skin reaction.

[8]19]

H361d

Suspected of
damaging the unborn
child.

[8]

H373

May cause damage to
organs through
prolonged or repeated

exposure.

[8]

H413

May cause long
lasting harmful effects

to aquatic life.

[9]

Prevention

P201

Obtain special
instructions before [8]

use.

P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray.

[°]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[8]

Response

P302+P352

IF ON SKIN: Wash
with plenty of soap [8]
and water.

P308+P313

IF exposed or
concerned: Get
medical

advice/attention.

[8]
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If skin irritation or rash
P333+P313 occurs: Get medical [8]
advice/attention.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[8][10]

Experimental Protocols
Synthesis of Topanol CA

A representative, though non-exhaustive, synthesis pathway for Topanol CA involves the
Friedel-Crafts alkylation of 6-tert-butyl-m-cresol with a suitable reactant.[11] The raw materials
for this synthesis are commonly cited as isobutylene, m-cresol, and crotonaldehyde.[4]

A specific, documented laboratory preparation involves the reaction of 1,1,3-tris(2'-methyl-4'-
hydroxy-5'-t-butylphenyl) butane with diphenyl carbonate in the presence of potassium
carbonate as a catalyst. The reaction is carried out under a nitrogen atmosphere at 150°C.[12]

Logical Workflow for Synthesis:

1,1,3-tris(2'-methyl-4'-
hydroxy-5'-t-butylphenyl) butane
+ Diphenyl Carbonate

\

Potassium Carbonate Reaction Mixture w

A
|

Click to download full resolution via product page

Caption: Synthesis of a Topanol CA derivative.

Analytical Methods
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The purity and identity of Topanol CA can be assessed using various analytical techniques.

4.2.1. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS)

A published method for the analysis of Antioxidant CA utilizes HPLC-MS/MS.[3]

Instrumentation: A system equipped with a SIL-40C autosampler.

lonization Mode: Positive ion spectra are recorded.

Cone Voltage: 25 V.

Scan Period: 0.9 s.

Inter-scan Delay: 0.1 s.

Multiplier Voltage: 400 V.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (*H NMR) is another powerful tool for structural elucidation.

Spectrometer: 500 MHz NMR spectrometer.

e Detection Mode: On-flow *H NMR in pseudo-2D mode.

e Probe: 3 mme-i.d. flow-through probe with a cell capacity of 60 pL.

o Spectral Width: 8278 Hz.

o Data Points: 8K data points were collected.

e Scans: 16 scans/FID per increment.[3]

Experimental Workflow for Analysis:
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Caption: Analytical workflow for Topanol CA.

Applications in Research and Development

Topanol CA's primary function is as a hindered phenolic antioxidant.[1] This property makes it
a valuable additive in a variety of materials to prevent degradation caused by oxidation,
particularly in polymers like polypropylene, polyethylene, and polyvinyl chloride.[3][4] Its
stabilizing effect helps to prolong the lifespan and maintain the physical and chemical
properties of these materials.[1][3]
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Interestingly, some research suggests broader biological activities. One study indicated that
1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane may act as an antimicrobial agent by
interfering with bacterial cell membrane formation and has been observed to bind to calcium.[1]
[13] Another source mentioned its potential to reduce systolic blood pressure in diabetic
patients, though further research is needed to substantiate these claims for therapeutic
applications.[1][13]

Signaling Pathway Inhibition (Hypothetical based on Antioxidant Function):
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Caption: Antioxidant mechanism of Topanol CA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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